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Compound of Interest

Compound Name: Fluorexetamine

Cat. No.: B10827374 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a detailed protocol for the synthesis and characterization of

Fluorexetamine (FXE), also known as 3'-Fluoro-2-oxo-PCE, for use as an analytical reference

standard.[1] Fluorexetamine is a designer drug of the arylcyclohexylamine class with

dissociative effects.[1][2] The synthesis of a well-characterized reference standard is crucial for

the accurate identification and quantification of this substance in forensic and research

settings. The protocol described herein is based on established synthetic methodologies for

arylcyclohexylamines and includes detailed procedures for purification and analytical

characterization to ensure the identity, purity, and quality of the reference material.
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Property Value

IUPAC Name
2-(ethylamino)-2-(3-fluorophenyl)cyclohexan-1-

one[1]

Synonyms FXE, 3-FXE, 3'-Fluoro-2-oxo-PCE[1]

Molecular Formula C₁₄H₁₈FNO[1]

Molecular Weight 235.30 g/mol [1]

CAS Number Not Available[3]

Synthesis Protocol
The synthesis of Fluorexetamine is a multi-step process that can be achieved through various

routes. One common approach involves the formation of the arylcyclohexanone core via a

Grignard reaction, followed by the introduction of the ethylamino group through reductive

amination.
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Step 1: Grignard Reaction & Oxidation

Step 2: Reductive Amination Step 3: Salt Formation

3-Bromofluorobenzene 3-Fluorophenyl-
magnesium bromide

Mg, THF

Magnesium Cyclohexanone

1-(3-Fluorophenyl)-
cyclohexanol

Cyclohexanone 2-(3-Fluorophenyl)-
cyclohexan-1-one

Oxidation (e.g., PCC)

Fluorexetamine (Freebase)

Ethylamine, NaBH(OAc)₃

Ethylamine Fluorexetamine HClHCl in Ether

Synthesized Fluorexetamine HCl

Structural Elucidation Purity Assessment

¹H and ¹³C NMR High-Resolution Mass Spectrometry FTIR Spectroscopy Quantitative NMR (qNMR) LC-MS/MS GC-MS Mass Balance Calculation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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